BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Overview: 4-Benzylmorpholine-2-
carbonitrile

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 4-Benzylmorpholine-2-carbonitrile

Cat. No.: B143773

This document provides a concise summary of the key molecular properties of 4-
Benzylmorpholine-2-carbonitrile, a heterocyclic nitrile compound utilized in pharmaceutical
research. It serves as an intermediate in the synthesis of bioactive molecules, particularly those
targeting the central nervous system or acting as enzyme inhibitors[1].

Molecular and Physicochemical Data

The fundamental properties of 4-Benzylmorpholine-2-carbonitrile are detailed below. These
values are essential for a range of applications, from reaction stoichiometry to analytical
method development.

Property Value Source
Molecular Formula C12H14aN20 [1112]131[4]
Molecular Weight 202.25 g/mol [1112113114]
Purity >95% [4]

Boiling Point 343.1°C [1]
Density 1.14 g/cm3 [1]
Storage Condition 2~8°C [1]

Experimental Protocols and Further Research
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Detailed experimental protocols for the synthesis or use of 4-Benzylmorpholine-2-
carbonitrile are specific to individual research and development projects and are not publicly
available in a generalized format. The compound's structure allows for various modifications,
enabling the development of drugs with enhanced efficacy and selectivity[1]. Further research
is necessary to fully elucidate the properties and potential applications of this compound[2].

Logical Workflow for Property Determination

The determination of a compound's molecular weight follows a systematic process, beginning
with the identification of its molecular formula. This workflow is visualized in the diagram below.

Identify Molecular Formula
(e.g., C12H14N20)

'

Determine Atomic Weights
(C,H, N, O)

'

Calculate Sum of Atomic Weights
(12C + 14H + 2N + 10)

Result: Molecular Weight
(202.25 g/mol)

Click to download full resolution via product page

Caption: Workflow for Molecular Weight Calculation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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